5-(1-Methyl-3-nitro-1H-pyrazol-5-yl)-1,3,4-thiadiazol-2-amine

• IUPAC Name: 5-(2-methyl-5-nitropyrazol-3-yl)-1,3,4-thiadiazol-2-amine
• InChI: InChI=1S/C6H6N6O2S/c1-11-3(2-4(10-11)12(13)14)5-8-9-6(7)15-5/h2H,1H3,(H2,7,9)
• InChI Key: CKKPKFROJZMPRE-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)[N+](=O)[O-])C2=NN=C(S2)N
• Molecular Formula: C6H6N6O2S
• Molecular Weight: 226.22 g/mol

Description

5-(1-Methyl-3-nitro-1H-pyrazol-5-yl)-1,3,4-thiadiazol-2-amine, also known as MNPTTA, is a chemical compound that has gained attention for its potential applications in scientific research. MNPTTA is a heterocyclic compound that contains both pyrazole and thiadiazole rings. It has a molecular weight of 267.28 g/mol and a melting point of 245-247°C. In

Mechanism of Action

The mechanism of action of 5-(1-Methyl-3-nitro-1H-pyrazol-5-yl)-1,3,4-thiadiazol-2-amine is not well understood. However, it is believed that the compound binds to metal ions through coordination bonds, resulting in a change in the electronic structure of the compound. This change in electronic structure is thought to be responsible for the observed increase in fluorescence intensity.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of 5-(1-Methyl-3-nitro-1H-pyrazol-5-yl)-1,3,4-thiadiazol-2-amine. However, it has been reported that the compound is not toxic to human cells at concentrations up to 100 μM. This suggests that 5-(1-Methyl-3-nitro-1H-pyrazol-5-yl)-1,3,4-thiadiazol-2-amine may have potential as a non-toxic fluorescent probe for use in biological systems.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-(1-Methyl-3-nitro-1H-pyrazol-5-yl)-1,3,4-thiadiazol-2-amine is its high selectivity for copper ions. This makes it a promising candidate for use as a fluorescent probe in biological systems. However, one limitation of 5-(1-Methyl-3-nitro-1H-pyrazol-5-yl)-1,3,4-thiadiazol-2-amine is its relatively low fluorescence quantum yield, which may limit its sensitivity for detection of metal ions in low concentrations.

Future Directions

There are several potential future directions for research on 5-(1-Methyl-3-nitro-1H-pyrazol-5-yl)-1,3,4-thiadiazol-2-amine. One area of interest is the development of improved synthesis methods for the compound, with a focus on increasing yield and purity. Another area of research could be the development of 5-(1-Methyl-3-nitro-1H-pyrazol-5-yl)-1,3,4-thiadiazol-2-amine derivatives with improved fluorescence properties, such as higher quantum yields or red-shifted emission wavelengths. Additionally, further studies could be conducted to investigate the mechanism of action of 5-(1-Methyl-3-nitro-1H-pyrazol-5-yl)-1,3,4-thiadiazol-2-amine and its potential applications in biological systems.

Synthesis Methods

The synthesis of 5-(1-Methyl-3-nitro-1H-pyrazol-5-yl)-1,3,4-thiadiazol-2-amine involves the reaction of 5-amino-1,3,4-thiadiazole-2-thiol with 1-methyl-3-nitro-1H-pyrazole-5-carboxylic acid in the presence of phosphorus oxychloride. The resulting product is then purified through recrystallization. This method has been reported to yield a high purity product and is relatively straightforward.

Scientific Research Applications

5-(1-Methyl-3-nitro-1H-pyrazol-5-yl)-1,3,4-thiadiazol-2-amine has been studied for its potential applications in scientific research. One of the most promising areas of research is its use as a fluorescent probe for the detection of metal ions. 5-(1-Methyl-3-nitro-1H-pyrazol-5-yl)-1,3,4-thiadiazol-2-amine has been shown to selectively bind to copper ions, and this binding results in a significant increase in fluorescence intensity. This property has potential applications in the detection of copper ions in biological samples, as well as in environmental monitoring.